1-(2-Chlorophenyl)-3-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[[4-oxo-3-(2-pyrrolidin-1-ylethyl)phthalazin-1-yl]methyl]urea
• InChI: InChI=1S/C22H24ClN5O2/c23-18-9-3-4-10-19(18)25-22(30)24-15-20-16-7-1-2-8-17(16)21(29)28(26-20)14-13-27-11-5-6-12-27/h1-4,7-10H,5-6,11-15H2,(H2,24,25,30)
• InChI Key: COORQFMODXFFPK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCN2C(=O)C3=CC=CC=C3C(=N2)CNC(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C22H24ClN5O2
• Molecular Weight: 425.9 g/mol

Description

1-(2-Chlorophenyl)-3-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)urea is a useful research compound. Its molecular formula is C22H24ClN5O2 and its molecular weight is 425.92. The purity is usually 95%.
BenchChem offers high-quality 1-(2-Chlorophenyl)-3-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-Chlorophenyl)-3-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electronic and Optical Properties

• Research on chalcone derivatives, such as 3-(4-chlorophenyl)-1-(pyridin-3-yl) prop-2-en-1-one, has explored their significant electro-optic properties using computational approaches. These compounds have been identified as promising materials for nonlinear optics due to their superior properties, including high second and third harmonic generation values, making them suitable for optoelectronic device fabrications (Shkir et al., 2018).

Biological and Pharmacological Research

• Some compounds structurally related to "1-(2-Chlorophenyl)-3-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)urea" have been explored for their biological and pharmacological properties. For instance, studies have focused on the allosteric antagonism of cannabinoid CB1 receptors, indicating potential therapeutic applications in the central nervous system (Wang et al., 2011).

Material Science and Chemistry

• The synthesis and characterization of organic nonlinear optical materials, such as 3-(4-chlorophenyl)-1-(pyridin-3-yl) prop-2-en-1-one, have demonstrated high second harmonic generation efficiency and potential for NLO device applications (Menezes et al., 2014).